Cas no 554457-93-1 ([5-(Aminomethyl)-1-isopentyl-benzimidazol-2-yl]methanol)

• Product Name: [5-(Aminomethyl)-1-isopentyl-benzimidazol-2-yl]methanol
• CAS No: 554457-93-1
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 2138126
• Update Time: 2023-08-04

[5-(Aminomethyl)-1-isopentyl-benzimidazol-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [5-(aminomethyl)-1-isopentyl-benzimidazol-2-yl]methanol
• WVQXODMPBRPOIB-UHFFFAOYSA-N
• [5-aminomethyl-1-(3-methyl-butyl)-1H-benzoimidazol-2-yl]-methanol
• [5-(Aminomethyl)-1-isopentyl-benzimidazol-2-yl]methanol

• Inchi： 1S/C14H21N3O/c1-10(2)5-6-17-13-4-3-11(8-15)7-12(13)16-14(17)9-18/h3-4,7,10,18H,5-6,8-9,15H2,1-2H3
• InChI Key： WVQXODMPBRPOIB-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=C(CN)C=CC=2N1CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Topological Polar Surface Area: 64.099